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Compound of Interest

Compound Name: Melanotan II acetate

Cat. No.: B10783299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Melanotan II (MT-II) is a synthetic analogue of the naturally occurring alpha-melanocyte-

stimulating hormone (α-MSH). It is a potent non-selective agonist for melanocortin receptors

MC1, MC3, MC4, and MC5.[1][2] In a laboratory setting, MT-II is a valuable tool for

investigating various physiological processes, including skin pigmentation, sexual function, and

metabolic pathways.[2] These application notes provide a comprehensive protocol for the

reconstitution, handling, and storage of lyophilized Melanotan II acetate to ensure its stability

and integrity for reliable experimental outcomes.
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Solvent Key Characteristics Recommended Use

Sterile Distilled Water

Suitable for single-use

applications where the entire

reconstituted volume will be

used shortly after preparation.

[2][3]

Immediate use in experiments.

Bacteriostatic Water (0.9%

benzyl alcohol)

Contains a preservative to

inhibit bacterial growth,

allowing for multiple

withdrawals from the same

vial.[2]

Multiple uses from a single

reconstituted vial.

Table 2: Storage Conditions and Stability
Form

Storage
Temperature

Duration Notes

Lyophilized Powder -20°C to -80°C
Long-term (months to

years)[3][4]

Should be stored

desiccated.[4][5]

Stable for up to 3

weeks at room

temperature.[3][5]

Lyophilized Powder 4°C
Short-term (1-2

months)[6]

For short-term

storage.

Reconstituted Solution 2°C to 8°C Up to 2 weeks[3][7]
Protect from light.[1]

[7]

Reconstituted Solution -20°C Long-term

For longer-term

storage, it is advisable

to aliquot the solution

into single-use vials to

avoid repeated freeze-

thaw cycles.[1][3]
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Reconstitution of Lyophilized Melanotan II Acetate
This protocol outlines the steps for reconstituting lyophilized Melanotan II acetate to a desired

concentration for laboratory use.

Materials:

Vial of lyophilized Melanotan II acetate

Sterile distilled water or bacteriostatic water

Sterile syringes and needles

Alcohol swabs

Sterile, empty vials for aliquoting (optional)

Procedure:

Acclimatization: Allow the vial of lyophilized Melanotan II to reach room temperature before

opening to prevent condensation.[2]

Sterilization: Clean the rubber stoppers of the Melanotan II vial and the solvent vial with an

alcohol swab and allow them to air dry.[1]

Solvent Preparation: Using a sterile syringe, draw up the desired volume of the chosen

solvent (sterile distilled water or bacteriostatic water). A common practice is to add 1 mL of

water to a 10 mg vial to yield a concentration of 10 mg/mL.[1]

Solvent Addition: Slowly inject the solvent into the Melanotan II vial, directing the stream

against the side of the vial to minimize foaming.[1][2]

Dissolution: Gently swirl the vial until the lyophilized powder is completely dissolved. Do not

shake vigorously, as this can degrade the peptide.[1][2][8]

Visual Inspection: Once dissolved, the solution should be clear. If any cloudiness or

particulate matter is observed, the solution should be discarded.[8]
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Aliquoting and Storage (Optional): For long-term storage, it is recommended to aliquot the

reconstituted solution into smaller, single-use sterile vials and freeze them at -20°C.[1][3]

This practice helps to avoid repeated freeze-thaw cycles which can degrade the peptide.[3]

[5]

Quality Control
The purity of Melanotan II can be assessed using analytical techniques such as High-

Performance Liquid Chromatography (HPLC).[9][10] It is recommended to obtain a Certificate

of Analysis (COA) from the supplier to verify the purity and identity of the peptide.[11][12]

Visualizations
Experimental Workflow: Melanotan II Reconstitution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

4. cellsciences.com [cellsciences.com]

5. raybiotech.com [raybiotech.com]

6. puremt2.com [puremt2.com]

7. trutan.net [trutan.net]

8. suretan.net [suretan.net]

9. nbinno.com [nbinno.com]

10. Identification and characterization by LC-UV-MS/MS of melanotan II skin-tanning
products sold illegally on the Internet - PubMed [pubmed.ncbi.nlm.nih.gov]

11. ignitepeptides.com [ignitepeptides.com]

12. orosresearch.com [orosresearch.com]

To cite this document: BenchChem. [Application Notes and Protocols: Melanotan II Acetate
for Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10783299#melanotan-ii-acetate-reconstitution-
protocol-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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